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Compound of Interest

Compound Name: Magnesium nitrate hexahydrate

Cat. No.: B080624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of magnesium nitrate
hexahydrate (Mg(NO₃)₂·6H₂O) in ethanol. Magnesium nitrate hexahydrate, a stable

hydrated salt of magnesium nitrate, is utilized in various chemical and pharmaceutical

applications where its solubility in non-aqueous solvents is a critical parameter.[1][2] This

document compiles available quantitative solubility data, details common experimental

protocols for its determination, and presents a visual representation of the experimental

workflow.

Physicochemical Properties
Magnesium nitrate hexahydrate is a colorless, monoclinic crystalline solid.[3] It is known to

be highly soluble in water and also exhibits significant solubility in ethanol.[1][2][4][5] The

anhydrous form is hygroscopic and will readily absorb atmospheric moisture to form the

hexahydrate.[1][2]

Property Value

Molar Mass 256.41 g/mol [2][3]

Melting Point 89 °C[2]

Density 1.464 g/cm³ (at 20°C)[3]
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Quantitative Solubility Data
The solubility of magnesium nitrate hexahydrate in ethanol demonstrates a positive

correlation with temperature. As the temperature of the ethanol increases, the amount of

magnesium nitrate hexahydrate that can be dissolved also increases. The following table

summarizes the available quantitative data.

Temperature (°C) Solubility (g / 100 g of ethanol)

0 1.5[3]

20 3.1[3]

40 10.9[3]

60 24.2[3]

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like magnesium nitrate hexahydrate in

an organic solvent such as ethanol is typically achieved through an isothermal equilibrium

method, often referred to as the shake-flask method. This can be followed by gravimetric or

spectroscopic analysis to quantify the solute concentration.

Isothermal Equilibrium (Shake-Flask) Method
This is a widely accepted and reliable method for determining the thermodynamic solubility of a

compound in a solvent.

1. Preparation of a Saturated Solution:

An excess amount of magnesium nitrate hexahydrate is added to a known volume or

mass of ethanol in a sealed, airtight container (e.g., a screw-cap flask or vial). The presence

of undissolved solid is crucial to ensure saturation.

The container is placed in a constant-temperature bath or incubator and agitated using a

mechanical shaker or magnetic stirrer.
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The mixture is agitated for a sufficient duration (typically 24-72 hours) to ensure that

equilibrium between the dissolved and undissolved solute is reached. This can be verified by

measuring the concentration of the supernatant at different time points until a constant value

is achieved.

2. Phase Separation:

Once equilibrium is established, the agitation is stopped, and the undissolved solid is

allowed to settle.

A sample of the supernatant (the clear, saturated solution) is carefully withdrawn using a pre-

heated or pre-cooled syringe to the experimental temperature to avoid precipitation.

The withdrawn sample is immediately filtered through a membrane filter (e.g., 0.45 µm) to

remove any remaining solid particles.

Analytical Quantification
a) Gravimetric Analysis:

This method is straightforward and relies on the precise measurement of mass.

A known volume or mass of the clear, saturated filtrate is transferred to a pre-weighed, dry

evaporating dish.

The ethanol is carefully evaporated from the solution at a controlled temperature (e.g., in a

drying oven below the decomposition temperature of the salt).

Once all the ethanol has evaporated, the evaporating dish containing the dry magnesium
nitrate hexahydrate residue is cooled in a desiccator and then weighed.

The mass of the dissolved salt is determined by subtracting the initial mass of the empty dish

from the final mass of the dish with the residue.

The solubility is then calculated and expressed as grams of solute per 100 grams of solvent.

b) Spectroscopic Analysis (Alternative Method):
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For compounds with a suitable chromophore, UV-Vis spectroscopy can be employed. However,

as simple inorganic salts like magnesium nitrate do not absorb in the UV-Vis range, this method

would require the formation of a colored complex or the use of indirect methods, making it less

common for this specific application.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for the determination of magnesium
nitrate hexahydrate solubility in ethanol using the isothermal equilibrium and gravimetric

analysis method.
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Caption: Workflow for Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Solubility of Magnesium Nitrate Hexahydrate in
Ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080624#solubility-of-magnesium-nitrate-
hexahydrate-in-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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